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Compound of Interest

Compound Name: Bibs 39

Cat. No.: B1666974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

chemical compound Bibs 39 (CAS No. 133085-33-3). The following procedural guidance is

intended to ensure the safe handling, storage, and disposal of this substance in a laboratory

setting. Bibs 39 is identified as a nonpeptide angiotensin II (AII) receptor antagonist and should

be handled with care by trained personnel only.

Quantitative Data Summary
Due to the limited availability of a comprehensive Safety Data Sheet (SDS), a complete set of

quantitative data for Bibs 39 is not available. The following table summarizes the known

information.
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Property Value Source

Chemical Name

2-[4-[[2-butyl-6-

(cyclohexylcarbamoylamino)be

nzimidazol-1-

yl]methyl]phenyl]benzoic acid

Sun-shinechem

CAS Number 133085-33-3 Sun-shinechem

Molecular Formula C₃₂H₃₆N₄O₃ Targetmol

Molecular Weight 524.65 g/mol Targetmol

Purity 98% Sun-shinechem

Experimental Protocols
Detailed experimental protocols for specific applications of Bibs 39 are not publicly available.

As a research chemical, methodologies will be developed by the end-user. It is imperative that

all experimental work is preceded by a thorough risk assessment.

Operational Plan: Step-by-Step Guidance
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, CAS number, and any

hazard warnings.

Ensure that the quantity received matches the order.

2. Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent contamination.

Store away from incompatible materials. While specific incompatibilities for Bibs 39 are not

documented, as a general precaution, avoid strong oxidizing agents.
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Follow any specific storage temperature recommendations provided by the supplier.

3. Handling and Use:

All handling of Bibs 39 should be conducted within a certified chemical fume hood to avoid

inhalation of any dust or aerosols.

Wear appropriate personal protective equipment (PPE) at all times (see table below).

Avoid direct contact with skin and eyes.[1] In case of accidental contact, follow the first aid

measures outlined below.

Prevent the formation of dust and aerosols during handling.

Use only non-sparking tools if the material is a powder.

Do not eat, drink, or smoke in the area where Bibs 39 is handled.

4. Emergency Procedures:

In case of inhalation: Move the affected person to fresh air. If breathing is difficult, seek

immediate medical attention.

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, holding the eyelids open. Seek immediate medical attention.

In case of ingestion: Do not induce vomiting. Rinse the mouth with water and seek

immediate medical attention.

In case of a spill: Evacuate the area. Wear appropriate PPE and contain the spill using an

inert absorbent material. Collect the spilled material and place it in a sealed container for

disposal. Ventilate the area and wash the spill site after material pickup is complete.

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile), a lab

coat, and closed-toe shoes.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates should be used if working outside of

a fume hood or if dust/aerosols are generated.

Disposal Plan
All waste containing Bibs 39 must be treated as hazardous chemical waste.

Waste Collection: Collect all Bibs 39 waste, including contaminated consumables (e.g.,

gloves, wipes, pipette tips), in a designated, properly labeled, and sealed hazardous waste

container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name

"Bibs 39," and any other information required by your institution's environmental health and

safety (EHS) department.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company.[2] Do not dispose of Bibs 39
down the drain or in the regular trash.

Workflow for Safe Handling and Disposal of Bibs 39
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Caption: Workflow for the safe handling and disposal of Bibs 39.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1666974?utm_src=pdf-custom-synthesis
https://file.glpbio.com/quotepdf/sds.php?token=1EvLFqE8m9v6QYR1CJRYOwY5i1MR8V_2y8TOw4iUudcio3wQMo3U5rlS7YVG34KCg24dYA0-4fYhr8QEp_Tj1e8iXq_T_L1XVidEiEQMVGohsjxHkxJWi3MaKloglx0pfP3FBq3Xd8Ogh
https://www.chemicalbook.com/msds/bibs-39.pdf
https://www.benchchem.com/product/b1666974#personal-protective-equipment-for-handling-bibs-39
https://www.benchchem.com/product/b1666974#personal-protective-equipment-for-handling-bibs-39
https://www.benchchem.com/product/b1666974#personal-protective-equipment-for-handling-bibs-39
https://www.benchchem.com/product/b1666974#personal-protective-equipment-for-handling-bibs-39
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

